Cas no 1262769-94-7 (ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate)

• Product Name: ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate
• CAS No: 1262769-94-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD14586497
• CID: 4565907
• Update Time: 2025-11-03

ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate
• ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate
• Diethyl 2,2’-(Oxetane-3,3-diyl)diacetate

• MDL： MFCD14586497
• Inchi： 1S/C12H20O4/c1-3-15-10(13)8-12(6-5-7-12)9-11(14)16-4-2/h3-9H2,1-2H3
• InChI Key： MBAAFUHPVJVWIB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1(CC(OCC)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate

Professional Introduction to Ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate (CAS No. 1262769-94-7)

Ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate, a compound with the chemical identifier CAS No. 1262769-94-7, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in drug development and material science. The unique structural framework of ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate incorporates an oxetane ring, a moiety renowned for its reactivity and stability, making it a valuable scaffold for designing novel bioactive molecules.

The oxetane ring in ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate is particularly noteworthy due to its strained three-membered cycle, which can undergo ring-opening reactions under specific conditions. This characteristic has been exploited in various synthetic pathways to introduce functional groups with high precision. The presence of the ethoxy and acetoxy substituents further enhances the compound's utility, providing sites for further chemical modifications and interactions with biological targets.

In recent years, there has been a growing interest in oxetane derivatives for their potential applications in medicinal chemistry. Studies have demonstrated that oxetane-based compounds can serve as intermediates in the synthesis of protease inhibitors, which are crucial in the treatment of various diseases, including cancer and infectious disorders. The structural features of ethyl 2-[3-(2-ethoxy-2-oxo-ethyl)oxetan-3-yl]acetate make it an attractive candidate for such applications, as it allows for the facile introduction of pharmacophores that can modulate enzyme activity.

One of the most compelling aspects of ethyl 2-[3-(2-ethoxy-2-oxyoethyl)oxetan3yl]acetate is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design molecules that can selectively interact with biological receptors, leading to improved drug efficacy and reduced side effects. For instance, studies have shown that oxetane derivatives can be tailored to target specific enzymes involved in inflammatory pathways, offering promising avenues for treating chronic inflammatory diseases.

The synthesis of ethyl 2-[3-(2ethoxy--oxo--ethyl)oxetan--yl]acetate involves a multi-step process that highlights the ingenuity of modern synthetic chemistry. The use of advanced catalytic systems has enabled the efficient construction of the oxetane core, while protecting group strategies have been employed to ensure regioselectivity during subsequent functionalization. These advancements underscore the importance of innovative methodologies in facilitating the discovery and development of new pharmaceuticals.

The pharmaceutical industry has taken note of the potential of oxetane-based compounds like ethyl 2-[3-(2--ethoxy----oxo--ethyl)oxetae--yl]acetate. Several companies are actively investigating its applications in drug discovery, with particular focus on its ability to enhance drug delivery systems. By integrating this compound into polymeric matrices, researchers aim to develop sustained-release formulations that improve patient compliance and therapeutic outcomes.

Beyond its pharmaceutical applications, ethyl 2-[3-(--)--()()()())()()]acetate has shown promise in material science. Its unique chemical properties make it suitable for developing novel polymers with enhanced mechanical strength and thermal stability. These materials could find applications in industries ranging from aerospace to automotive, where high-performance polymers are essential.

The future prospects for CAS No. 1262769--94--7 are indeed exciting. As research continues to uncover new synthetic pathways and biological targets, the potential uses for this compound are likely to expand further. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, Ethyl 2-[3-(--)--)()()()] acetate stands as a testament to the power of innovative chemistry in addressing complex challenges. Its versatile structure and reactivity make it a valuable tool for researchers across multiple disciplines, from drug development to materials science. As we continue to explore its potential, it is clear that this compound will play a significant role in shaping the future of chemical research and application.